2-(1,3-dioxoisoindolin-2-yl)-N-(6-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C24H18N4O3S/c1-15-8-9-19-20(11-15)32-24(26-19)27(13-16-5-4-10-25-12-16)21(29)14-28-22(30)17-6-2-3-7-18(17)23(28)31/h2-12H,13-14H2,1H3
• InChI Key: GFGQIZWCZBWNKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N(CC3=CN=CC=C3)C(=O)CN4C(=O)C5=CC=CC=C5C4=O
• Molecular Formula: C24H18N4O3S
• Molecular Weight: 442.5 g/mol
• CAS No.: 891113-62-5

Description

2-(1,3-dioxoisoindolin-2-yl)-N-(6-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide is a useful research compound. Its molecular formula is C24H18N4O3S and its molecular weight is 442.49. The purity is usually 95%.
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Scientific Research Applications

Anti-inflammatory Applications

• Synthesized derivatives of 2-(1,3-dioxoisoindolin-2-yl) acetamido have demonstrated promising anti-inflammatory activity in both in vitro and in vivo models, with docking studies showing binding affinity towards human serum albumin. This indicates potential utility in anti-inflammatory therapeutics (Nikalje et al., 2015).
• A related study on similar compounds also confirmed their effective anti-inflammatory properties, with some exhibiting good gastrointestinal safety profiles (Nikalje, 2014).

Applications in Polyamide Synthesis

• New classes of optically active polyamides incorporating 2-(4-nitro-1,3-dioxoisoindolin-2-yl) derivatives have been synthesized, demonstrating solubility in polar organic solvents and potential for various industrial applications (Faghihi et al., 2010).

Anticonvulsant Applications

• Certain derivatives designed with a focus on pharmacophoric structures showed potential as anticonvulsant agents, offering protection in seizure models in mice (Nikalje et al., 2011).

Cytotoxic and Antitumor Applications

• Various synthesized compounds based on the 2-(1,3-dioxoisoindolin-2-yl) structure have shown significant cytotoxic activity against human cancer cell lines, indicating potential for antitumor applications (R. Nath et al., 2021).
• Some synthesized pyridine-thiazole compounds exhibited promising anticancer activity, specifically against MCF-7 and HepG2 cell lines (Alaa M. Alqahtani & A. Bayazeed, 2020).

Additional Applications

• Investigations have been conducted into the oxidation reactivity and chemical transformations of related compounds, which could be relevant in various chemical synthesis processes (Pailloux et al., 2007).

Mechanism of Action

Target of Action

The primary target of this compound is DNA methyltransferase 1 (DNMT1) . DNMT1 is the primary enzyme responsible for maintaining DNA methylation patterns during cellular division, which is crucial for cancer development by suppressing tumor suppressor genes .

Mode of Action

The compound interacts with DNMT1 and inhibits its function . It binds to the methyl donor -adenosyl–methionine (SAM) site in DNMT1 . The binding orientation is opposite to that of RG108, a known DNMT1 inhibitor . This suggests potential for deeper penetration into the DNMT1 pocket .

Biochemical Pathways

The inhibition of DNMT1 affects the DNA methylation patterns, which can lead to the reactivation of suppressed tumor suppressor genes . This can result in the induction of apoptosis and cell cycle arrest .

Pharmacokinetics

The compound’s solubility, stability, and its ability to penetrate the dnmt1 pocket suggest that it may have good bioavailability .

Result of Action

The compound exhibits significant DNMT1 enzyme inhibition activity . It also demonstrates potential anti-proliferative activity on various tumor cell lines including A2780, HeLa, K562, and SiHa . It induces apoptosis in K562 cells and arrests them in the G0/G1 phase in a concentration-dependent manner .